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Compound of Interest

Compound Name: Zanamivir

Cat. No.: B000325 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the chemical structure and key

physicochemical properties of zanamivir, a potent neuraminidase inhibitor used in the

treatment and prophylaxis of influenza A and B viruses.

Chemical Structure
Zanamivir, a synthetic analogue of sialic acid, is a white to off-white powder.[1] Its chemical

structure is characterized by a dihydropyran ring with several key functional groups that are

crucial for its binding to the active site of the neuraminidase enzyme.

IUPAC Name: (2R,3R,4S)-3-acetamido-4-(diaminomethylideneamino)-2-[(1R,2R)-1,2,3-

trihydroxypropyl]-3,4-dihydro-2H-pyran-6-carboxylic acid[1]

Molecular Formula: C₁₂H₂₀N₄O₇[1]

SMILES: CC(=O)N[C@@H]1--INVALID-LINK--O)O)C(=O)O">C@HN=C(N)N[1]
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Figure 1: 2D Chemical Structure of Zanamivir

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b000325?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Normal Viral Replication Cycle

Inhibition by Zanamivir

1. Virus enters host cell

2. Viral replication and assembly

3. New virions bud from host cell membrane

4. Neuraminidase cleaves sialic acid

5. Release of new virions to infect other cells Zanamivir binds to the active site of neuraminidase

Zanamivir
Intervention

Zanamivir Introduced

Neuraminidase is inhibited

New virions cannot be released and aggregate on the cell surface

Spread of infection is halted

Figure 2: Mechanism of Action of Zanamivir
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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